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Compound of Interest

Compound Name: Obtusafuran methyl ether

Cat. No.: B1496097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Obtusafuran methyl ether is a naturally occurring benzofuran derivative, a class of

compounds known for a wide range of biological activities. It is classified as a lignan and has

been identified as a constituent of Dalbergia odorifera, a plant species used in traditional

medicine. This technical guide provides a comprehensive review of the available scientific

literature on obtusafuran methyl ether, with a focus on its chemical properties. At present,

detailed biological activity data, experimental protocols, and specific signaling pathway

information for obtusafuran methyl ether are not available in the public scientific literature.

Chemical and Physical Properties
A summary of the known chemical and physical properties of obtusafuran methyl ether is
presented in Table 1. This information is primarily derived from chemical supplier databases

and general listings of natural products.
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Property Value Source

Chemical Formula C₁₇H₁₈O₃ Chemical Supplier Databases

Molecular Weight 270.32 g/mol Chemical Supplier Databases

CAS Number 40357-59-3 Chemical Supplier Databases

Class Lignan, Benzofuran Chemical Supplier Databases

Natural Source Dalbergia odorifera Chemical Supplier Databases

Biological Activity
Currently, there is a significant gap in the scientific literature regarding the specific biological

activities of obtusafuran methyl ether. While compounds isolated from Dalbergia odorifera

have been reported to possess anti-inflammatory, antioxidant, and anticancer properties,

dedicated studies to elucidate the bioactivity of obtusafuran methyl ether are not yet

published.

Experimental Protocols
Detailed experimental protocols for the investigation of obtusafuran methyl ether are not

available in the current body of scientific literature.

Signaling Pathways
There is no information available in the scientific literature regarding the signaling pathways

modulated by obtusafuran methyl ether.

Future Directions
The lack of published research on the biological effects of obtusafuran methyl ether presents

a clear opportunity for future investigation. Key areas for research include:

In vitro screening: Evaluation of the cytotoxic, anti-inflammatory, antioxidant, and

antimicrobial activities of obtusafuran methyl ether against relevant cell lines.
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Mechanism of action studies: Elucidation of the molecular targets and signaling pathways

affected by obtusafuran methyl ether in biologically active contexts.

In vivo studies: Investigation of the efficacy and safety of obtusafuran methyl ether in
animal models of disease.

The structural similarity of obtusafuran methyl ether to other bioactive benzofurans suggests

that it may possess interesting pharmacological properties. Further research is warranted to

uncover the potential therapeutic applications of this natural product.

Logical Relationship Diagram
The following diagram illustrates the logical workflow for future research on obtusafuran
methyl ether, starting from its isolation to the potential development of new therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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